1'-[(6-chloropyridazin-3-yl)methyl]-6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione

• IUPAC Name: 3'-[(6-chloropyridazin-3-yl)methyl]spiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione
• InChI: InChI=1S/C15H13ClN4O2S/c16-12-4-3-9(18-19-12)8-20-13(21)15(17-14(20)22)6-1-2-11-10(15)5-7-23-11/h3-5,7H,1-2,6,8H2,(H,17,22)
• InChI Key: DJQNVLXOMRPDHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)C3(C1)C(=O)N(C(=O)N3)CC4=NN=C(C=C4)Cl
• Molecular Formula: C15H13ClN4O2S
• Molecular Weight: 348.8 g/mol

Description

The compound appears to contain a pyridazinyl group, which is a type of heterocyclic aromatic organic compound. Pyridazines are often used in the synthesis of pharmaceuticals and other organic compounds. The compound also contains a spiro functional group, which consists of two rings sharing a single atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the spiro ring system and the introduction of the pyridazinyl group. This could potentially be achieved through a series of reactions including condensation, cyclization, and substitution.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the spiro ring system and the pyridazinyl group. The spiro ring system would likely impart a certain degree of three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridazinyl group and the spiro ring system. The pyridazinyl group could potentially undergo a variety of substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the spiro ring system could affect its polarity and solubility.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in pharmaceuticals and other areas. Future research could explore the synthesis, reactivity, and potential uses of this compound.